Cas no 1702615-99-3 (1-bromo-3-chloro-2-methyl-2-2-(2-methylpropoxy)ethoxypropane)

• Product Name: 1-bromo-3-chloro-2-methyl-2-2-(2-methylpropoxy)ethoxypropane
• CAS No: 1702615-99-3
• MF: C₁₀H₂₀BrClO₂
• MW: 287.621602058411
• CID: 5843453
• PubChem ID: 106449120
• Update Time: 2025-08-04

1-bromo-3-chloro-2-methyl-2-2-(2-methylpropoxy)ethoxypropane Chemical and Physical Properties

Names and Identifiers

• 1-bromo-3-chloro-2-methyl-2-2-(2-methylpropoxy)ethoxypropane
• 1-bromo-3-chloro-2-methyl-2-[2-(2-methylpropoxy)ethoxy]propane
• EN300-1133696
• 1702615-99-3

• Inchi： 1S/C10H20BrClO2/c1-9(2)6-13-4-5-14-10(3,7-11)8-12/h9H,4-8H2,1-3H3
• InChI Key： JSCUGOJVGDMJMS-UHFFFAOYSA-N
• SMILES： BrCC(C)(CCl)OCCOCC(C)C

Computed Properties

• Exact Mass: 286.03352g/mol
• Monoisotopic Mass: 286.03352g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 1-bromo-3-chloro-2-methyl-2-2-(2-methylpropoxy)ethoxypropane

Comprehensive Introduction to 1-bromo-3-chloro-2-methyl-2-2-(2-methylpropoxy)ethoxypropane (CAS No. 1702615-99-3)

1-bromo-3-chloro-2-methyl-2-2-(2-methylpropoxy)ethoxypropane (CAS No. 1702615-99-3) is a specialized organic compound with a unique molecular structure, combining halogenated and ether functional groups. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical intermediates, agrochemical synthesis, and material science. Researchers and industry professionals frequently search for terms like "synthesis of bromo-chloro ether compounds" or "applications of CAS 1702615-99-3," highlighting its growing relevance in advanced chemical research.

The molecular formula of 1-bromo-3-chloro-2-methyl-2-2-(2-methylpropoxy)ethoxypropane features a branched alkoxy chain, which contributes to its solubility in organic solvents and stability under various conditions. This property makes it a valuable candidate for catalytic reactions and polymer modification. Recent studies have explored its role in green chemistry initiatives, aligning with the global push for sustainable chemical processes. Keywords such as "eco-friendly halogenated ethers" and "biodegradable chemical intermediates" reflect this trend.

From a technical perspective, the compound's CAS No. 1702615-99-3 is often associated with queries like "spectral data for bromo-chloro ether derivatives" or "NMR analysis of 1-bromo-3-chloro compounds." Analytical techniques such as GC-MS and HPLC are commonly employed to characterize its purity and reactivity. The presence of both bromo and chloro substituents offers versatility in nucleophilic substitution reactions, a topic frequently discussed in organic chemistry forums.

In industrial settings, 1-bromo-3-chloro-2-methyl-2-2-(2-methylpropoxy)ethoxypropane is investigated for its potential in high-performance lubricants and specialty coatings. Searches for "thermal stability of halogenated ethers" or "compatibility with industrial polymers" underscore its practical significance. Additionally, its low volatility and compatibility with silicone matrices make it a candidate for electronic encapsulation materials.

Safety and handling protocols for this compound are another area of interest, with queries like "storage conditions for CAS 1702615-99-3" appearing in chemical safety databases. While not classified as hazardous under standard regulations, proper personal protective equipment (PPE) and ventilation systems are recommended during laboratory use. This aligns with broader industry focus on occupational health and chemical risk management.

The future of 1-bromo-3-chloro-2-methyl-2-2-(2-methylpropoxy)ethoxypropane lies in its adaptability to emerging technologies. For instance, its potential role in battery electrolyte formulations or carbon capture systems is being explored. As the demand for innovative chemical solutions grows, this compound's unique properties position it as a subject of ongoing research and development.